Cas no 845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone)

4-(3-Nitrophenyl)-3-morpholinone structure

845729-43-3 structure

Product Name:4-(3-Nitrophenyl)-3-morpholinone

CAS No:845729-43-3

Molecular Formula:C₁₀H₁₀N₂O₄

Molecular Weight:222.197402477264

CID:1824599

PubChem ID:11644240

4-(3-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

- 3-Morpholinone, 4-(3-nitrophenyl)-
- 4-(3-Nitrophenyl)-3-morpholinone (ACI)
- 4-(3-Nitrophenyl)morpholin-3-one
- 845729-43-3
- 4-(3-nitrophenyl)-3-Morpholinone
- 4-(3-nitrophenyl)morpholin-3-one? (Rivaroxaban Impurity pound(c)
- CS-0165651
- SCHEMBL1629441
- DA-02451
- InChIKey： NGYPJPFTRGWDID-UHFFFAOYSA-N
- Inchi： 1S/C10H10N2O4/c13-10-7-16-5-4-11(10)8-2-1-3-9(6-8)12(14)15/h1-3,6H,4-5,7H2
- SMILES： O=C1COCCN1C1C=C([N+](=O)[O-])C=CC=1

Computed Properties

Exact Mass: 222.06405680g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 222.06405680g/mol
Heavy Atom Count: 16
Complexity: 289
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Boiling Point: NA
Melting Point: NA

4-(3-Nitrophenyl)-3-morpholinone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A1168743-100mg	4-(3-Nitrophenyl)morpholin-3-one	845729-43-3	97%	100mg	$44.0
TRC	N499010-5mg	4-(3-Nitrophenyl)-3-morpholinone	845729-43-3		5mg	$207.00	2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01121162-100mg	4-(3-Nitrophenyl)morpholin-3-one	845729-43-3	97%	100mg	￥297.0	2023-09-02

4-(3-Nitrophenyl)-3-morpholinone Synthesis

Synthetic Circuit 1

116922-22-6

845729-43-3

Reaction Conditions

1.1 Reagents: Carbon dioxide Solvents: Acetonitrile ; 5 h, 1 atm, 60 °C
1.2 Reagents: Sodium chlorite Solvents: Water ; 20 min, 60 °C; 2.5 h, 60 °C
1.3 Reagents: Sodium sulfite Solvents: Water

Reference

A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2

Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

Synthetic Circuit 2

402-67-5

845729-43-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 2 h, 100 °C
2.1 Reagents: Carbon dioxide Solvents: Acetonitrile ; 5 h, 1 atm, 60 °C
2.2 Reagents: Sodium chlorite Solvents: Water ; 20 min, 60 °C; 2.5 h, 60 °C
2.3 Reagents: Sodium sulfite Solvents: Water

Reference

A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2

Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

4-(3-Nitrophenyl)-3-morpholinone Raw materials

4-(3-Nitrophenyl)-3-morpholinone Preparation Products

4-(3-Nitrophenyl)-3-morpholinone (845729-43-3)

4-(3-Nitrophenyl)-3-morpholinone Suppliers

SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.

Audited Supplier

(CAS:845729-43-3)

MR./MRS.:BAI HE

Phone:18901607656

Email:3428632096@qq.com

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:845729-43-3)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

4-(3-Nitrophenyl)-3-morpholinone Related Literature

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Di Sun,Yong-Kai Deng,Shuai Yuan,Lei Wang,Dao-Feng Sun CrystEngComm, 2012,14, 7856-7860
4. N-Sulfonylimines as an excellent acceptor for intermolecular radical reactions

Hideto Miyabe,Masafumi Ueda,Takeaki Naito Chem. Commun., 2000, 2059-2060
5. Direct fluorescence detection of ultratrace lanthanide(iii) ions complexed with aromatic polyaminocarboxylate, avoiding quenching of ligand-centered emission, using capillary zone electrophoresis with a ternary complexing technique

Shingo Saito,Shingo Takeuchi,Keitaro Yoshimoto,Mizuo Maeda,Masakazu Aoyama Analyst, 2007,132, 237-241
6. WO3 nanolayer coated 3D-graphene/sulfur composites for high performance lithium/sulfur batteries†

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7. Iridium(iii) complex-based electrochemiluminescent probe for H2S†

Joonho Park,Taemin Kim,Hoon Jun Kim,Jong-In Hong Dalton Trans., 2019,48, 4565-4573
8. Ternary non-fullerene polymer solar cells with an efficiency of 11.6% by simultaneously optimizing photon harvesting and phase separation†

Jianxiao Wang,Qiaoshi An,Miao Zhang,Xiaoling Ma,Zhenghao Hu,Jian Zhang,Fujun Zhang J. Mater. Chem. A, 2018,6, 11751-11758
9. The photoisomerization of alkyl phenyl ethers to alkylphenols

J. Chem. Soc. D, 1970, 1447-1448
10. Direct observation of two-dimensional nematic and smectic ordering in freely suspended films of a bolaamphiphilic liquid crystal

Chenhui Zhu,Xiaohong Cheng,Carsten Tschierske,Joseph E. Maclennan,Noel A. Clark Soft Matter, 2011,7, 9978-9982

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